N-allyl-2-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: 2-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C20H19N3O2/c1-3-13-23(20(24)17-12-8-7-9-15(17)2)14-18-21-19(22-25-18)16-10-5-4-6-11-16/h3-12H,1,13-14H2,2H3
• InChI Key: GDQTVQCRFYSAGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N(CC=C)CC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

N-allyl-2-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is a chemical compound that has been extensively studied for its potential applications in the field of scientific research. This compound belongs to the class of benzamide derivatives and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-allyl-2-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is not yet fully understood, but it is believed to interact with specific targets in cells, leading to changes in biochemical and physiological processes. Some studies have suggested that this compound may act as an inhibitor of certain enzymes or proteins, while others have suggested that it may modulate gene expression.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to have antioxidant properties, as well as anti-inflammatory and anti-cancer effects. It has also been investigated for its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the key advantages of using N-allyl-2-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide in lab experiments is its potential as a fluorescent probe for imaging applications. It is also relatively easy to synthesize and purify, making it a convenient compound to work with. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-allyl-2-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide. One area of interest is in the development of new drug candidates based on this compound, particularly for the treatment of neurodegenerative diseases. Another potential direction is in the further investigation of its potential as a fluorescent probe for imaging applications. Finally, there is also potential for further research into the mechanism of action of this compound, which could lead to new insights into its biochemical and physiological effects.

Synthesis Methods

The synthesis of N-allyl-2-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide involves the reaction of 2-methylbenzamide with allyl bromide, followed by the reaction of the resulting product with 3-phenyl-1,2,4-oxadiazole-5-carbaldehyde in the presence of a base. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-allyl-2-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has been found to exhibit a range of potential applications in scientific research. One of the key areas of interest is in the field of medicinal chemistry, where this compound has shown promising results as a potential drug candidate for the treatment of various diseases. It has also been investigated for its potential use as a fluorescent probe for imaging applications.